Cas no 84573-16-0 (Rocaglamide)

Rocaglamide structure

Product Name:Rocaglamide

CAS No:84573-16-0

MF:C₂₉H₃₁NO₇

MW:505.558948755264

MDL:MFCD08702699

CID:725885

PubChem ID:331783

Update Time:2024-10-26

Rocaglamide Chemical and Physical Properties

Names and Identifiers

- 1H-Cyclopenta(b)benzofuran-2-carboxamide, 2,3,3a,8b-tetrahydro-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethyl-3-phenyl-, (1R,2R,3S,3aR,8bS)-
- Rocaglamide
- (1R,2R,3S,3aR,8bS)-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethyl-3-phenyl-2,3-dihydro-1H-cyclopenta[b][1]benzofuran-2-carboxamide
- 1H-Cyclopenta(b)benzofuran-2-carboxamide, 2,3,3a,8b-tetrahydro-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethyl
- 1H-Cyclopenta(b)benzofuran-2-carboxamide, 2,3,3a,8b-tetrahydro-1,8b-dihydroxy-6,8-dimethoxy-3a...
- Roc-A
- Rocaglamide A
- (1R,2R,3S,3aR,8bS)-2,3,3a,8b-Tetrahydro-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethyl-3-phenyl-1H-cyclopenta[b]benzofuran-2-carboxamide
- NSC 326408
- C29H31NO7
- MLS002701812
- NSC326408
- (1R,2R,3S,3aR,8bS)-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethyl-1,8b-bis(oxidanyl)-3-phenyl-2,3-dihydro-1H-cyclopenta[b][1]benzofuran-2-carboxamide
- (1R,2R,3S,3aR,8bS)-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethy
- (-)-(1alpha,2alpha,3beta,3abeta,8bbeta)-2,3,3a,8b-tetrahydro-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethyl-3-phenyl-1H-cyclopenta(b)benzofuran-2-carboxamide
- (1R,2R,3S,3aR,8bS)-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethyl-3-phenyl-2,3,3a,8b-tetrahydro-1H-benzo[b]cyclopenta[d]furan-2-carboxamide
- (1R,2R,3S,3aR,8bS)-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethyl-1,8b-
- (1R,2R,3S,3aR,8bS)-2,3,3a,8b-Tetrahydro-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethyl-3-phenyl-1H-cyclopenta[b]benzofuran-2-carboxamide (ACI)
- 1H-Cyclopenta[b]benzofuran-2-carboxamide, 2,3,3a,8b-tetrahydro-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethyl-3-phenyl-, [1R-(1α,2α,3β,3aβ,8bβ)]- (ZCI)
- (-)-Rocaglamide
- HY-19356
- RCG
- Rocaglamide; Rocaglamide A
- EX-A3220
- (1R,2R,3S,3aR,8bS)-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethyl-3-phenyl-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]benzofuran-2-carboxamide
- AT25539
- NCI60_002832
- 1H-Cyclopenta[b]benzofuran-2-carboxamide,3,3a,8b-tetrahydro-1,8b-dihydroxy-6,8-dimethoxy- 3a-(4-methoxyphenyl)-N,N-dimethyl-3-phenyl-,(1R,2R,3S,3aR,8bS)-
- SCHEMBL752144
- FRG4N852F7
- 1H-Cyclopenta[b]benzofuran-2-carboxamide,3,3a,8b-tetrahydro-1,8b-dihydroxy-6,8-dimethoxy- 3a-(4-methoxyphenyl)-N,N-dimethyl-3-phenyl-, [1R-(1.alpha.,2.alpha.,3.beta.,3a.beta.,8b.beta.)]-
- AS-79589
- 84573-16-0
- s7428
- NSC-326408
- DB15495
- CHEMBL438139
- CS-5246
- BRD-K97248244-001-02-6
- ROCAGLAMIDE (FR AGLAIA ELLIPTIFOLIA)
- 1H-Cyclopenta[b]benzofuran-2-carboxamide, 2,3,3a,8b-tetrahydro-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-N,N-dimethyl-3-phenyl-, (1R,2R,3S,3aR,8bS)-
- DTXSID101004852
- B603847K064
- CHEBI:66309
- BDBM50196926
- 117894-34-5
- Q3437403
- BRD-K97248244-001-01-8
- SMR001565405
- AC-36727
- [ "" ]
- (2S,3R,4R,5S,6R)-2,3-dihydroxy-10,12-dimethoxy-6-(4-methoxyphenyl)-N,N-dimethyl-5-phenyl-7-oxatricyclo[6.4.0.0(2),?]dodeca-1(8),9,11-triene-4-carboxamide
- DA-67269
- MDL： MFCD08702699
- Inchi： 1S/C29H31NO7/c1-30(2)27(32)23-24(17-9-7-6-8-10-17)29(18-11-13-19(34-3)14-12-18)28(33,26(23)31)25-21(36-5)15-20(35-4)16-22(25)37-29/h6-16,23-24,26,31,33H,1-5H3/t23-,24-,26-,28+,29+/m1/s1
- InChI Key： DAPAQENNNINUPW-IDAMAFBJSA-N
- SMILES： O[C@]12C3C(=CC(=CC=3O[C@@]1(C1C=CC(OC)=CC=1)[C@H](C1C=CC=CC=1)[C@H]([C@H]2O)C(=O)N(C)C)OC)OC

Computed Properties

Exact Mass: 505.21000
Monoisotopic Mass: 505.21005233 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 37
Rotatable Bond Count: 6
Complexity: 810
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 2.8
Topological Polar Surface Area: 97.7
Molecular Weight: 505.6

Experimental Properties

Color/Form: Powder
Density: 1.321
Boiling Point: 667.3°C at 760 mmHg
Flash Point: 357.4°C
Refractive Index: 1.633
PSA: 97.69000
LogP: 3.05060
Solubility: Not available

Rocaglamide Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Rocaglamide Pricemore >>

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Rocaglamide Production Method

Production Method 1

1139257-91-2

84573-16-0

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Acetic acid , Acetonitrile ; 30 min, rt; 20 h, rt
1.2 Reagents: Sodium chloride Solvents: Water

Reference

Synthesis of Each Enantiomer of Rocaglamide by Means of a Palladium(0)-Catalyzed Nazarov-Type Cyclization

Zhou, Zhe; et al, Angewandte Chemie, 2015, 54(20), 6037-6040

Production Method 2

1139257-91-2

84573-16-0

Reaction Conditions

1.1 Reagents: Methanaminium, N,N,N-trimethyl-, (T-4)-tris(acetato-κO)hydroborate(1-) (1:1) Solvents: Acetic acid , Acetonitrile

Reference

Tetramethylammonium Triacetoxyborohydride

Houri, Ahmad F.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

Production Method 3

132463-96-8

84573-16-0

Reaction Conditions

1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Tetrahydrofuran
2.1 -

Reference

An unusual oxidative cyclization. A synthesis and absolute stereochemical assignment of (-)-rocaglamide

Trost, Barry M.; et al, Journal of the American Chemical Society, 1990, 112(24), 9022-4

Production Method 4

1699754-34-1

84573-16-0

Reaction Conditions

1.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, rt → 90 °C; 15 min, 90 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
2.1 Reagents: Sodium borohydride Solvents: Acetic acid , Acetonitrile ; 30 min, rt; 20 h, rt
2.2 Reagents: Sodium chloride Solvents: Water

Reference

Synthesis of Each Enantiomer of Rocaglamide by Means of a Palladium(0)-Catalyzed Nazarov-Type Cyclization

Zhou, Zhe; et al, Angewandte Chemie, 2015, 54(20), 6037-6040

Production Method 5

901774-46-7

84573-16-0

Reaction Conditions

1.1 Reagents: Acetic acid , Methanaminium, N,N,N-trimethyl-, (T-4)-tris(acetato-κO)hydroborate(1-) (1:1) Solvents: Acetonitrile ; 3 h, rt
1.2 Reagents: Potassium sodium tartrate Solvents: Water ; 30 min, rt
2.1 Reagents: Potassium hydroxide Solvents: Methanol ; 12 h, 44 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; rt → 0 °C
3.2 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride ; 5 min, 0 °C; 30 min, 0 °C
3.3 Reagents: Triethylamine ; 1 h, 0 °C; 12 h, rt
3.4 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Enantioselective Photocycloaddition Mediated by Chiral Bronsted Acids: Asymmetric Synthesis of the Rocaglamides

Gerard, Baudouin; et al, Journal of the American Chemical Society, 2006, 128(24), 7754-7755

Production Method 6

84573-16-0

Reaction Conditions

1.1 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dichloromethane , Tetrahydrofuran ; 12 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
2.2 Reagents: Lanthanate(2-), pentachloro-, lithium (1:2) ; -78 °C; 1 h, -78 °C
2.3 Solvents: Tetrahydrofuran ; 45 min, -78 °C → -30 °C
2.4 Reagents: Ammonium chloride Solvents: Water
2.5 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
3.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux
4.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
4.2 Reagents: Ammonium chloride Solvents: Water ; rt
5.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, 90 °C
5.2 Reagents: Sodium thiosulfate Solvents: Water
6.1 Reagents: Acetic acid , Sodium borohydride ; 30 min, rt
6.2 Solvents: Acetonitrile ; 20 h, rt
6.3 Reagents: Sodium chloride Solvents: Water ; rt

Reference

The Evolution of the Total Synthesis of Rocaglamide

Zhou, Zhe; et al, Chemistry - A European Journal, 2016, 22(44), 15929-15936

Production Method 7

84573-16-0

Reaction Conditions

1.1 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dichloromethane , Tetrahydrofuran ; 12 h, rt
2.1 Reagents: Butyllithium Solvents: Hydrofluoric acid ; -78 °C; 1 h, -78 °C
2.2 Reagents: Lanthanate(2-), pentachloro-, lithium (1:2) ; 1 h, -78 °C
2.3 Solvents: Tetrahydrofuran ; 45 min, -78 °C → -30 °C
2.4 Reagents: Ammonium chloride Solvents: Water
2.5 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
3.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux; reflux → rt
4.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, rt → 90 °C; 15 min, 90 °C
5.2 Reagents: Sodium thiosulfate Solvents: Water
6.1 Reagents: Sodium borohydride Solvents: Acetic acid , Acetonitrile ; 30 min, rt; 20 h, rt
6.2 Reagents: Sodium chloride Solvents: Water

Reference

Synthesis of Each Enantiomer of Rocaglamide by Means of a Palladium(0)-Catalyzed Nazarov-Type Cyclization

Zhou, Zhe; et al, Angewandte Chemie, 2015, 54(20), 6037-6040

Production Method 8

1699754-28-3

84573-16-0

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Ethanol , Tetrahydrofuran , Water ; 4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
2.1 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dichloromethane , Tetrahydrofuran ; 12 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
3.2 Reagents: Lanthanate(2-), pentachloro-, lithium (1:2) ; -78 °C; 1 h, -78 °C
3.3 Solvents: Tetrahydrofuran ; 45 min, -78 °C → -30 °C
3.4 Reagents: Ammonium chloride Solvents: Water
3.5 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
4.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux
5.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
5.2 Reagents: Ammonium chloride Solvents: Water ; rt
6.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, 90 °C
6.2 Reagents: Sodium thiosulfate Solvents: Water
7.1 Reagents: Acetic acid , Sodium borohydride ; 30 min, rt
7.2 Solvents: Acetonitrile ; 20 h, rt
7.3 Reagents: Sodium chloride Solvents: Water ; rt

Reference

The Evolution of the Total Synthesis of Rocaglamide

Zhou, Zhe; et al, Chemistry - A European Journal, 2016, 22(44), 15929-15936

Production Method 9

84573-16-0

Reaction Conditions

1.1 Reagents: 1,1,1,3,3,3-Hexafluoro-2-propanol , Bis(trifluoroacetoxy)iodobenzene Solvents: Allyl alcohol ; -10 °C → rt; 2 h, rt
2.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 30 min, 0 °C
3.1 Reagents: Lithium hydroxide Solvents: Ethanol , Tetrahydrofuran , Water ; 4 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
3.3 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dichloromethane , Tetrahydrofuran ; 12 h, rt
4.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
4.2 Reagents: Lanthanate(2-), pentachloro-, lithium (1:2) ; -78 °C; 1 h, -78 °C
4.3 Solvents: Tetrahydrofuran ; 45 min, -78 °C → -30 °C
4.4 Reagents: Ammonium chloride Solvents: Water
4.5 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
5.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux
6.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
6.2 Reagents: Ammonium chloride Solvents: Water ; rt
7.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, 90 °C
7.2 Reagents: Sodium thiosulfate Solvents: Water
8.1 Reagents: Acetic acid , Sodium borohydride ; 30 min, rt
8.2 Solvents: Acetonitrile ; 20 h, rt
8.3 Reagents: Sodium chloride Solvents: Water ; rt

Reference

The Evolution of the Total Synthesis of Rocaglamide

Zhou, Zhe; et al, Chemistry - A European Journal, 2016, 22(44), 15929-15936

Production Method 10

1139257-91-2

84573-16-0

Reaction Conditions

1.1 Reagents: Acetic acid , Sodium borohydride ; 30 min, rt
1.2 Solvents: Acetonitrile ; 20 h, rt
1.3 Reagents: Sodium chloride Solvents: Water ; rt

Reference

The Evolution of the Total Synthesis of Rocaglamide

Zhou, Zhe; et al, Chemistry - A European Journal, 2016, 22(44), 15929-15936

Production Method 11

506-59-2

190385-15-0

84573-16-0

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; rt → 0 °C
1.2 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride ; 5 min, 0 °C; 30 min, 0 °C
1.3 Reagents: Triethylamine ; 1 h, 0 °C; 12 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Enantioselective Photocycloaddition Mediated by Chiral Bronsted Acids: Asymmetric Synthesis of the Rocaglamides

Gerard, Baudouin; et al, Journal of the American Chemical Society, 2006, 128(24), 7754-7755

Production Method 12

132463-97-9

84573-16-0

Reaction Conditions

Reference

An unusual oxidative cyclization. A synthesis and absolute stereochemical assignment of (-)-rocaglamide

Trost, Barry M.; et al, Journal of the American Chemical Society, 1990, 112(24), 9022-4

Production Method 13

143901-35-3

84573-16-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 12 h, 44 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; rt → 0 °C
2.2 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride ; 5 min, 0 °C; 30 min, 0 °C
2.3 Reagents: Triethylamine ; 1 h, 0 °C; 12 h, rt
2.4 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Enantioselective Photocycloaddition Mediated by Chiral Bronsted Acids: Asymmetric Synthesis of the Rocaglamides

Gerard, Baudouin; et al, Journal of the American Chemical Society, 2006, 128(24), 7754-7755

Production Method 14

1699754-34-1

84573-16-0

Reaction Conditions

1.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, 90 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
2.1 Reagents: Acetic acid , Sodium borohydride ; 30 min, rt
2.2 Solvents: Acetonitrile ; 20 h, rt
2.3 Reagents: Sodium chloride Solvents: Water ; rt

Reference

The Evolution of the Total Synthesis of Rocaglamide

Zhou, Zhe; et al, Chemistry - A European Journal, 2016, 22(44), 15929-15936

Production Method 15

1699754-33-0

84573-16-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, 90 °C
2.2 Reagents: Sodium thiosulfate Solvents: Water
3.1 Reagents: Acetic acid , Sodium borohydride ; 30 min, rt
3.2 Solvents: Acetonitrile ; 20 h, rt
3.3 Reagents: Sodium chloride Solvents: Water ; rt

Reference

The Evolution of the Total Synthesis of Rocaglamide

Zhou, Zhe; et al, Chemistry - A European Journal, 2016, 22(44), 15929-15936

Production Method 16

1699754-33-0

84573-16-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, rt → 90 °C; 15 min, 90 °C
2.2 Reagents: Sodium thiosulfate Solvents: Water
3.1 Reagents: Sodium borohydride Solvents: Acetic acid , Acetonitrile ; 30 min, rt; 20 h, rt
3.2 Reagents: Sodium chloride Solvents: Water

Reference

Synthesis of Each Enantiomer of Rocaglamide by Means of a Palladium(0)-Catalyzed Nazarov-Type Cyclization

Zhou, Zhe; et al, Angewandte Chemie, 2015, 54(20), 6037-6040

Production Method 17

1699754-32-9

84573-16-0

Reaction Conditions

1.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux
2.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt
3.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, 90 °C
3.2 Reagents: Sodium thiosulfate Solvents: Water
4.1 Reagents: Acetic acid , Sodium borohydride ; 30 min, rt
4.2 Solvents: Acetonitrile ; 20 h, rt
4.3 Reagents: Sodium chloride Solvents: Water ; rt

Reference

The Evolution of the Total Synthesis of Rocaglamide

Zhou, Zhe; et al, Chemistry - A European Journal, 2016, 22(44), 15929-15936

Production Method 18

1699754-32-9

84573-16-0

Reaction Conditions

1.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux; reflux → rt
2.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, rt → 90 °C; 15 min, 90 °C
3.2 Reagents: Sodium thiosulfate Solvents: Water
4.1 Reagents: Sodium borohydride Solvents: Acetic acid , Acetonitrile ; 30 min, rt; 20 h, rt
4.2 Reagents: Sodium chloride Solvents: Water

Reference

Synthesis of Each Enantiomer of Rocaglamide by Means of a Palladium(0)-Catalyzed Nazarov-Type Cyclization

Zhou, Zhe; et al, Angewandte Chemie, 2015, 54(20), 6037-6040

Production Method 19

901774-42-3

84573-16-0

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; rt; 20 min, 60 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Acetic acid , Methanaminium, N,N,N-trimethyl-, (T-4)-tris(acetato-κO)hydroborate(1-) (1:1) Solvents: Acetonitrile ; 3 h, rt
2.2 Reagents: Potassium sodium tartrate Solvents: Water ; 30 min, rt
3.1 Reagents: Potassium hydroxide Solvents: Methanol ; 12 h, 44 °C
3.2 Reagents: Hydrochloric acid Solvents: Water
4.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; rt → 0 °C
4.2 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride ; 5 min, 0 °C; 30 min, 0 °C
4.3 Reagents: Triethylamine ; 1 h, 0 °C; 12 h, rt
4.4 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Enantioselective Photocycloaddition Mediated by Chiral Bronsted Acids: Asymmetric Synthesis of the Rocaglamides

Gerard, Baudouin; et al, Journal of the American Chemical Society, 2006, 128(24), 7754-7755

Production Method 20

1754-62-7

1098-92-6

84573-16-0

Reaction Conditions

1.1 Reagents: (4R,5R)-α4,α4,α5,α5-Tetra-9-phenanthrenyl-2,2-diphenyl-1,3-dioxolane-4,5-dimetha… Solvents: Dichloromethane , Toluene ; 5 min; 12 h, -70 °C
1.2 Solvents: Methanol
2.1 Reagents: Sodium methoxide Solvents: Methanol ; rt; 20 min, 60 °C
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Acetic acid , Methanaminium, N,N,N-trimethyl-, (T-4)-tris(acetato-κO)hydroborate(1-) (1:1) Solvents: Acetonitrile ; 3 h, rt
3.2 Reagents: Potassium sodium tartrate Solvents: Water ; 30 min, rt
4.1 Reagents: Potassium hydroxide Solvents: Methanol ; 12 h, 44 °C
4.2 Reagents: Hydrochloric acid Solvents: Water
5.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; rt → 0 °C
5.2 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride ; 5 min, 0 °C; 30 min, 0 °C
5.3 Reagents: Triethylamine ; 1 h, 0 °C; 12 h, rt
5.4 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

Enantioselective Photocycloaddition Mediated by Chiral Bronsted Acids: Asymmetric Synthesis of the Rocaglamides

Gerard, Baudouin; et al, Journal of the American Chemical Society, 2006, 128(24), 7754-7755

Production Method 21

1699754-29-4

52189-63-6

84573-16-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Lanthanate(2-), pentachloro-, lithium (1:2) ; -78 °C; 1 h, -78 °C
1.3 Solvents: Tetrahydrofuran ; 45 min, -78 °C → -30 °C
1.4 Reagents: Ammonium chloride Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
2.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux
3.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
3.2 Reagents: Ammonium chloride Solvents: Water ; rt
4.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, 90 °C
4.2 Reagents: Sodium thiosulfate Solvents: Water
5.1 Reagents: Acetic acid , Sodium borohydride ; 30 min, rt
5.2 Solvents: Acetonitrile ; 20 h, rt
5.3 Reagents: Sodium chloride Solvents: Water ; rt

Reference

The Evolution of the Total Synthesis of Rocaglamide

Zhou, Zhe; et al, Chemistry - A European Journal, 2016, 22(44), 15929-15936

Production Method 22

1699754-29-4

52189-63-6

84573-16-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Hydrofluoric acid ; -78 °C; 1 h, -78 °C
1.2 Reagents: Lanthanate(2-), pentachloro-, lithium (1:2) ; 1 h, -78 °C
1.3 Solvents: Tetrahydrofuran ; 45 min, -78 °C → -30 °C
1.4 Reagents: Ammonium chloride Solvents: Water
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
2.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux; reflux → rt
3.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, rt → 90 °C; 15 min, 90 °C
4.2 Reagents: Sodium thiosulfate Solvents: Water
5.1 Reagents: Sodium borohydride Solvents: Acetic acid , Acetonitrile ; 30 min, rt; 20 h, rt
5.2 Reagents: Sodium chloride Solvents: Water

Reference

Synthesis of Each Enantiomer of Rocaglamide by Means of a Palladium(0)-Catalyzed Nazarov-Type Cyclization

Zhou, Zhe; et al, Angewandte Chemie, 2015, 54(20), 6037-6040

Production Method 23

1699754-28-3

84573-16-0

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Ethanol , Tetrahydrofuran , Water ; 4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
1.3 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dichloromethane , Tetrahydrofuran ; 12 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
2.2 Reagents: Lanthanate(2-), pentachloro-, lithium (1:2) ; -78 °C; 1 h, -78 °C
2.3 Solvents: Tetrahydrofuran ; 45 min, -78 °C → -30 °C
2.4 Reagents: Ammonium chloride Solvents: Water
2.5 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
3.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux
4.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
4.2 Reagents: Ammonium chloride Solvents: Water ; rt
5.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, 90 °C
5.2 Reagents: Sodium thiosulfate Solvents: Water
6.1 Reagents: Acetic acid , Sodium borohydride ; 30 min, rt
6.2 Solvents: Acetonitrile ; 20 h, rt
6.3 Reagents: Sodium chloride Solvents: Water ; rt

Reference

The Evolution of the Total Synthesis of Rocaglamide

Zhou, Zhe; et al, Chemistry - A European Journal, 2016, 22(44), 15929-15936

Production Method 24

1699754-28-3

84573-16-0

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Ethanol , Tetrahydrofuran , Water ; 4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.3 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dichloromethane , Tetrahydrofuran ; 12 h, rt
2.1 Reagents: Butyllithium Solvents: Hydrofluoric acid ; -78 °C; 1 h, -78 °C
2.2 Reagents: Lanthanate(2-), pentachloro-, lithium (1:2) ; 1 h, -78 °C
2.3 Solvents: Tetrahydrofuran ; 45 min, -78 °C → -30 °C
2.4 Reagents: Ammonium chloride Solvents: Water
2.5 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
3.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux; reflux → rt
4.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, rt → 90 °C; 15 min, 90 °C
5.2 Reagents: Sodium thiosulfate Solvents: Water
6.1 Reagents: Sodium borohydride Solvents: Acetic acid , Acetonitrile ; 30 min, rt; 20 h, rt
6.2 Reagents: Sodium chloride Solvents: Water

Reference

Synthesis of Each Enantiomer of Rocaglamide by Means of a Palladium(0)-Catalyzed Nazarov-Type Cyclization

Zhou, Zhe; et al, Angewandte Chemie, 2015, 54(20), 6037-6040

Production Method 25

14874-70-5

43625-65-6

84573-16-0

Reaction Conditions

1.1 Reagents: 1,1,1,3,3,3-Hexafluoro-2-propanol , Bis(trifluoroacetoxy)iodobenzene Solvents: Allyl alcohol ; -10 °C → rt; 2 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 30 min, 0 °C
2.1 Reagents: Lithium hydroxide Solvents: Ethanol , Tetrahydrofuran , Water ; 4 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
2.3 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dichloromethane , Tetrahydrofuran ; 12 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
3.2 Reagents: Lanthanate(2-), pentachloro-, lithium (1:2) ; -78 °C; 1 h, -78 °C
3.3 Solvents: Tetrahydrofuran ; 45 min, -78 °C → -30 °C
3.4 Reagents: Ammonium chloride Solvents: Water
3.5 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
4.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux
5.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
5.2 Reagents: Ammonium chloride Solvents: Water ; rt
6.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, 90 °C
6.2 Reagents: Sodium thiosulfate Solvents: Water
7.1 Reagents: Acetic acid , Sodium borohydride ; 30 min, rt
7.2 Solvents: Acetonitrile ; 20 h, rt
7.3 Reagents: Sodium chloride Solvents: Water ; rt

Reference

The Evolution of the Total Synthesis of Rocaglamide

Zhou, Zhe; et al, Chemistry - A European Journal, 2016, 22(44), 15929-15936

Production Method 26

14874-70-5

43625-65-6

84573-16-0

Reaction Conditions

1.1 Reagents: Bis(trifluoroacetoxy)iodobenzene Solvents: Allyl alcohol , 1,1,1,3,3,3-Hexafluoro-2-propanol ; -10 °C; -10 °C → rt; 2 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; rt → 0 °C; 30 min, 0 °C
2.1 Reagents: Lithium hydroxide Solvents: Ethanol , Tetrahydrofuran , Water ; 4 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
2.3 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dichloromethane , Tetrahydrofuran ; 12 h, rt
3.1 Reagents: Butyllithium Solvents: Hydrofluoric acid ; -78 °C; 1 h, -78 °C
3.2 Reagents: Lanthanate(2-), pentachloro-, lithium (1:2) ; 1 h, -78 °C
3.3 Solvents: Tetrahydrofuran ; 45 min, -78 °C → -30 °C
3.4 Reagents: Ammonium chloride Solvents: Water
3.5 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
4.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux; reflux → rt
5.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
5.2 Reagents: Ammonium chloride Solvents: Water
6.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, rt → 90 °C; 15 min, 90 °C
6.2 Reagents: Sodium thiosulfate Solvents: Water
7.1 Reagents: Sodium borohydride Solvents: Acetic acid , Acetonitrile ; 30 min, rt; 20 h, rt
7.2 Reagents: Sodium chloride Solvents: Water

Reference

Synthesis of Each Enantiomer of Rocaglamide by Means of a Palladium(0)-Catalyzed Nazarov-Type Cyclization

Zhou, Zhe; et al, Angewandte Chemie, 2015, 54(20), 6037-6040

Production Method 27

1699754-28-3

84573-16-0

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Ethanol , Tetrahydrofuran , Water ; 4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
2.1 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dichloromethane , Tetrahydrofuran ; 12 h, rt
3.1 Reagents: Butyllithium Solvents: Hydrofluoric acid ; -78 °C; 1 h, -78 °C
3.2 Reagents: Lanthanate(2-), pentachloro-, lithium (1:2) ; 1 h, -78 °C
3.3 Solvents: Tetrahydrofuran ; 45 min, -78 °C → -30 °C
3.4 Reagents: Ammonium chloride Solvents: Water
3.5 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
4.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux; reflux → rt
5.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
5.2 Reagents: Ammonium chloride Solvents: Water
6.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, rt → 90 °C; 15 min, 90 °C
6.2 Reagents: Sodium thiosulfate Solvents: Water
7.1 Reagents: Sodium borohydride Solvents: Acetic acid , Acetonitrile ; 30 min, rt; 20 h, rt
7.2 Reagents: Sodium chloride Solvents: Water

Reference

Synthesis of Each Enantiomer of Rocaglamide by Means of a Palladium(0)-Catalyzed Nazarov-Type Cyclization

Zhou, Zhe; et al, Angewandte Chemie, 2015, 54(20), 6037-6040

Production Method 28

14874-70-5

2008704-56-9

43625-65-6

84573-16-0

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 30 min, 0 °C
2.1 Reagents: Lithium hydroxide Solvents: Ethanol , Tetrahydrofuran , Water ; 4 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
2.3 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dichloromethane , Tetrahydrofuran ; 12 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
3.2 Reagents: Lanthanate(2-), pentachloro-, lithium (1:2) ; -78 °C; 1 h, -78 °C
3.3 Solvents: Tetrahydrofuran ; 45 min, -78 °C → -30 °C
3.4 Reagents: Ammonium chloride Solvents: Water
3.5 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
4.1 Reagents: Acetic acid , Selenium dioxide Solvents: 1,4-Dioxane ; 30 min, rt → reflux
5.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 15 min, rt
5.2 Reagents: Ammonium chloride Solvents: Water ; rt
6.1 Reagents: Magnesium iodide Solvents: Diethyl ether , Toluene ; 15 min, 90 °C
6.2 Reagents: Sodium thiosulfate Solvents: Water
7.1 Reagents: Acetic acid , Sodium borohydride ; 30 min, rt
7.2 Solvents: Acetonitrile ; 20 h, rt
7.3 Reagents: Sodium chloride Solvents: Water ; rt

Reference

The Evolution of the Total Synthesis of Rocaglamide

Zhou, Zhe; et al, Chemistry - A European Journal, 2016, 22(44), 15929-15936